Cas no 929000-22-6 (t-Butyl 4-bromo-1-naphthoate)
t-Butyl 4-bromo-1-naphthoate structure
Product Name:t-Butyl 4-bromo-1-naphthoate
CAS No:929000-22-6
MF:C15H15BrO2
MW:307.182403802872
MDL:MFCD09258636
CID:802088
PubChem ID:26967602
Update Time:2025-04-19
t-Butyl 4-bromo-1-naphthoate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-bromo-1-naphthoate
- 1-Naphthalenecarboxylicacid, 4-bromo-, 1,1-dimethylethyl ester
- t-Butyl 4-bromo-1-naphthoate
- tert-butyl 4-bromonaphthalene-1-carboxylate
- OR8570
- BS-24683
- MFCD09258636
- DTXSID70650379
- 929000-22-6
- T-BUTYL 4-BROMO-1-NAPHTHALENECARBOXYLATE
- CS-0154847
- AKOS015835599
- SCHEMBL22545599
- D82552
- tert-Butyl4-bromo-1-naphthoate
- XH1286
- DB-371968
-
- MDL： MFCD09258636
- Inchi： 1S/C15H15BrO2/c1-15(2,3)18-14(17)12-8-9-13(16)11-7-5-4-6-10(11)12/h4-9H,1-3H3
- InChI Key： JCSZXGTXRLOCHN-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(=O)OC(C)(C)C)=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 306.02600
- Monoisotopic Mass: 306.02554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.352
- Boiling Point: 393.655 °C at 760 mmHg
- Flash Point: 191.876 °C
- PSA: 26.30000
- LogP: 4.55760
t-Butyl 4-bromo-1-naphthoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219007922-5g |
tert-Butyl 4-bromo-1-naphthoate |
929000-22-6 | 95% | 5g |
$411.84 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZR044-200mg |
t-Butyl 4-bromo-1-naphthoate |
929000-22-6 | 96% | 200mg |
388.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZR044-50mg |
t-Butyl 4-bromo-1-naphthoate |
929000-22-6 | 96% | 50mg |
161.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZR044-1g |
t-Butyl 4-bromo-1-naphthoate |
929000-22-6 | 96% | 1g |
1359.0CNY | 2021-07-15 | |
| Chemenu | CM140365-5g |
tert-butyl 4-bromo-1-naphthoate |
929000-22-6 | 95% | 5g |
$482 | 2021-08-05 | |
| Chemenu | CM140365-1g |
tert-butyl 4-bromo-1-naphthoate |
929000-22-6 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM140365-5g |
tert-butyl 4-bromo-1-naphthoate |
929000-22-6 | 95% | 5g |
$*** | 2023-05-29 | |
| Apollo Scientific | OR8570-1g |
tert-Butyl 4-bromo-1-naphthoate |
929000-22-6 | 98% | 1g |
£98.00 | 2025-02-20 | |
| abcr | AB248439-1 g |
tert-Butyl 4-bromo-1-naphthoate, 96%; . |
929000-22-6 | 96% | 1g |
€327.60 | 2023-06-22 | |
| eNovation Chemicals LLC | Y1015074-1g |
tert-Butyl 4-bromo-1-naphthoate |
929000-22-6 | 96% | 1g |
$155 | 2024-06-07 |
t-Butyl 4-bromo-1-naphthoate Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
929000-22-6 (t-Butyl 4-bromo-1-naphthoate) Related Products
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